methyl 2-{[(4-bromophenyl)amino]carbonothioyl}hydrazinecarboxylate

• IUPAC Name: methyl N-[(4-bromophenyl)carbamothioylamino]carbamate
• InChI: InChI=1S/C9H10BrN3O2S/c1-15-9(14)13-12-8(16)11-7-4-2-6(10)3-5-7/h2-5H,1H3,(H,13,14)(H2,11,12,16)
• InChI Key: FVAWDQADUKXFRJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NNC(=S)NC1=CC=C(C=C1)Br
• Molecular Formula: C9H10BrN3O2S
• Molecular Weight: 304.17 g/mol
• Solubility: 33.7 [ug/mL] (The mean of the results at pH 7.4)

Description

Methyl 2-{[(4-bromophenyl)amino]carbonothioyl}hydrazinecarboxylate, also known as MBPAC, is a chemical compound that has been widely studied for its potential applications in the field of medicinal chemistry. MBPAC is a hydrazinecarboxylate derivative that has been shown to possess a range of biological activities, including anti-inflammatory, anti-tumor, and antimicrobial properties.

Mechanism of Action

The mechanism of action of methyl 2-{[(4-bromophenyl)amino]carbonothioyl}hydrazinecarboxylate is not fully understood. However, it is believed that the compound exerts its biological effects through the inhibition of various enzymes and signaling pathways. methyl 2-{[(4-bromophenyl)amino]carbonothioyl}hydrazinecarboxylate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
methyl 2-{[(4-bromophenyl)amino]carbonothioyl}hydrazinecarboxylate has been shown to possess a range of biochemical and physiological effects. In vitro studies have demonstrated that the compound has anti-inflammatory, anti-tumor, and antimicrobial properties. In vivo studies have shown that methyl 2-{[(4-bromophenyl)amino]carbonothioyl}hydrazinecarboxylate can reduce inflammation and tumor growth in animal models.

Advantages and Limitations for Lab Experiments

Methyl 2-{[(4-bromophenyl)amino]carbonothioyl}hydrazinecarboxylate has several advantages for use in lab experiments. It is a relatively stable compound that can be synthesized in large quantities. It is also relatively easy to work with, and can be used in a variety of experimental settings. However, there are also limitations to the use of methyl 2-{[(4-bromophenyl)amino]carbonothioyl}hydrazinecarboxylate in lab experiments. The compound has limited solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings. Additionally, the mechanism of action of methyl 2-{[(4-bromophenyl)amino]carbonothioyl}hydrazinecarboxylate is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on methyl 2-{[(4-bromophenyl)amino]carbonothioyl}hydrazinecarboxylate. One area of interest is the development of new synthetic methods for the compound, which could improve its yield and purity. Another area of interest is the investigation of the compound's potential use as a diagnostic tool for certain diseases. Additionally, further research is needed to fully understand the mechanism of action of methyl 2-{[(4-bromophenyl)amino]carbonothioyl}hydrazinecarboxylate, which could provide insights into its potential therapeutic applications.

Synthesis Methods

The synthesis of methyl 2-{[(4-bromophenyl)amino]carbonothioyl}hydrazinecarboxylate involves the reaction of 4-bromonitrobenzene with thiosemicarbazide, followed by reduction with tin (II) chloride to yield 4-bromo-2-nitrophenylhydrazine. The resulting compound is then treated with methyl chloroformate and sodium hydroxide to yield methyl 2-{[(4-bromophenyl)amino]carbonothioyl}hydrazinecarboxylate.

Scientific Research Applications

Methyl 2-{[(4-bromophenyl)amino]carbonothioyl}hydrazinecarboxylate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to possess a range of biological activities, including anti-inflammatory, anti-tumor, and antimicrobial properties. methyl 2-{[(4-bromophenyl)amino]carbonothioyl}hydrazinecarboxylate has also been investigated for its potential use as a diagnostic tool for certain diseases.